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Compound of Interest

Compound Name:
Thiomorpholine, 2-cyclopropyl-,

1,1-dioxide

CAS No.: 1446485-97-7

Cat. No.: B13239525

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
Before attempting purification, it is critical to understand that this molecule acts as a non-

classical amine. The electron-withdrawing sulfone group (

) significantly reduces the electron density on the nitrogen, lowering its pKa.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13239525#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13239525?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Technical Implication

Chemical Name
Thiomorpholine, 2-

cyclopropyl-, 1,1-dioxide
--

CAS Number 1446485-97-7
Use for precise catalog

searches.

Molecular Formula

ngcontent-ng-c567981813=""

_nghost-ng-c1980439775=""

class="inline ng-star-inserted">
MW: 175.25 g/mol

Estimated pKa ~5.5 – 6.5 (Conjugate Acid)

CRITICAL: Much less basic

than morpholine (pKa 8.5). It

exists as a free base even at

near-neutral pH (pH 7–8).

Polarity High (Sulfone group)

Requires polar organic

solvents (DCM, EtOAc) for

extraction; soluble in water as

HCl salt.

Stereochemistry Chiral center at C2

Product is typically a racemate

unless asymmetric synthesis

was used.

Purification Workflows
Method A: Acid-Base Extraction (Liquid-Liquid)
Best For: Isolating the free base from crude reaction mixtures. The Trap: Due to its low pKa

(~5.5), standard amine protocols (basifying to pH 12) are unnecessary and potentially harmful.

The compound deprotonates at much lower pH than expected.

Protocol:

Acidification (Capture): Dissolve the crude residue in 1M HCl (aq). The pH must be < 2.0 to

ensure full protonation and solubility in the aqueous phase.
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Why? At pH 4, substantial amounts of free base may already exist and partition into the

organic wash, leading to yield loss.

Wash: Extract the acidic aqueous layer with Dichloromethane (DCM) (

).

Purpose: Removes non-basic impurities. The product remains in the water as the

hydrochloride salt.

Basification (Release): Cool the aqueous layer to 0°C. Adjust pH to 8.0 – 9.0 using saturated

or 1M NaOH.

Note: You do not need to go to pH 14. At pH 9, the compound is >99.9% free base.

Extraction: Extract the cloudy aqueous mixture with DCM (

).

Tip: Ethyl Acetate can also be used, but DCM is better for solubilizing sulfones.

Drying: Dry combined organics over

, filter, and concentrate.

Method B: Crystallization of the Hydrochloride Salt
Best For: Long-term storage and achieving >98% purity. Free bases of cyclopropyl amines can

be oils or low-melting solids; the salt is usually a stable crystalline solid.

Protocol:

Dissolve the free base (from Method A) in a minimal amount of dry Ethanol or Isopropanol.

Cool to 0°C.

Add 4M HCl in Dioxane (1.1 equivalents) dropwise.

Add Diethyl Ether or MTBE as an anti-solvent until turbidity persists.
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Stir at 0°C for 1 hour. Filter the white precipitate.

Validation: Check melting point. Sulfone salts typically have sharp, high melting points

(>150°C).

Method C: Silica Gel Chromatography
Best For: Separating the product from closely related structural analogs.

Stationary Phase: Silica Gel (40–63 µm).

Mobile Phase: DCM / Methanol gradient (0%

5% MeOH).

Visualization: Stain with Ninhydrin (amines) or Iodine (general).

Note: The sulfone group makes the molecule "sticky" on silica. If tailing occurs, add 1%

Triethylamine or 1% Ammonium Hydroxide to the mobile phase.

Decision Logic & Workflow Diagram
The following diagram illustrates the critical pH-dependent decision points for isolating this

specific low-pKa amine.
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Crude Reaction Mixture

Dissolve in 1M HCl (pH < 2)

Wash with DCM
(Remove non-basic impurities)

CRITICAL STEP:
Adjust Aqueous pH

pH 4-5
(Risk Zone)

Too Low

pH 8-9
(Optimal)

Correct

Yield Loss:
Product partially extracts
into waste organic layer

Extract into DCM (3x)

Optional: Add HCl/Dioxane
to form stable salt

Pure Thiomorpholine,
2-cyclopropyl-, 1,1-dioxide

Click to download full resolution via product page
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Caption: Workflow logic emphasizing the low pKa extraction window. Unlike standard amines,

this compound requires careful pH management to prevent premature partitioning.

Troubleshooting & FAQs
Q1: I am getting low recovery after the acid wash. Where
is my compound?
Diagnosis: You likely didn't acidify enough. Explanation: Because the pKa is ~5.5, at pH 4.0,

nearly 3-5% of your compound is still in the free-base form. If you wash with a large volume of

organic solvent at pH 4, you will wash away a significant portion of your product. Solution:

Ensure the aqueous phase is at pH 1–2 before the initial organic wash.

Q2: The product is oiling out during salt formation.
Diagnosis: Solvent polarity mismatch. Solution: If the HCl salt oils out in Ether/Dioxane:

Decant the supernatant.

Triturate (grind) the oil with fresh Ethyl Acetate or Acetone.

Sonicate. The mechanical energy often induces crystallization for sulfone salts.

Q3: Is the cyclopropyl group stable to 1M HCl?
Answer: Generally, yes. While cyclopropyl rings can open under vigorous acidic conditions

(e.g., conc.

with heat), they are stable to standard workup conditions (1M HCl at Room Temperature).
Avoid heating the acidic solution.

Q4: Why does the NMR show split peaks?
Answer:

Rotamers: The N-H bond and the sulfone ring conformation can lead to rotamers, though

less common in this specific rigid ring.
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Diastereomers: If you have a chiral center elsewhere in your salt counter-ion or if the product

is a mixture of enantiomers in a chiral environment, you may see splitting.

Most Likely: You have a mixture of chair/boat conformers which are slow to interconvert on

the NMR timescale due to the bulk of the cyclopropyl group and the sulfone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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